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Executive Summary

As regulatory frameworks like the European REACH directive increasingly restrict the use of
lower molecular weight (LMW) phthalates due to their endocrine-disrupting potential, the
materials science and pharmaceutical industries are pivoting toward safer, high-performance
aliphatic diesters[1][2]. As a Senior Application Scientist, | have observed that Diisodecyl
azelate (DIDA)—a complex diester synthesized from azelaic acid and isodecyl alcohol—stands
out as a premier alternative.

This whitepaper provides an in-depth technical analysis of DIDA (CAS No. 28472-97-1),
detailing its physicochemical properties, validated synthesis protocols, and mechanistic role as
a low-temperature plasticizer and specialized lubricant base stock[3][4].
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Chemical Structure and Molecular Dynamics

Diisodecyl azelate is an aliphatic dicarboxylic acid ester. Its molecular architecture consists of
a linear 9-carbon backbone derived from nonanedioic acid (azelaic acid), flanked by two highly
branched 10-carbon chains derived from isodecyl alcohol[3][5].

Causality in Design: The specific selection of this structure is highly intentional. The linear
azelate core provides inherent flexibility and low-temperature fluidity, while the branched
isodecyl tails introduce steric hindrance. This steric bulk prevents the molecules from closely
packing and crystallizing at low temperatures, which is why DIDA exhibits an exceptionally low
melting point (-94.8 °C)[6]. Furthermore, the high molecular weight (468.75 g/mol ) significantly
reduces volatility, preventing the plasticizer from migrating or leaching out of polymer matrices
over time—a critical failure point in legacy plasticizers[3][4].
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Caption: Mechanism of polymer plasticization and free volume increase by Diisodecyl
Azelate.

Physicochemical Properties

Understanding the baseline physical properties of DIDA is essential for formulation scientists
integrating it into PVC compounds, synthetic lubricants, or medical device coatings. The data
below synthesizes verified metrics for pure DIDA[3][6][7].
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Property Value Scientific Implication
CAS Number 28472-97-1 Unique regulatory identifier[3].
High carbon-to-oxygen ratio
Molecular Formula C29H5604 o
ensures hydrophobicity[3].
] High MW prevents evaporative
Molecular Weight 468.75 g/mol ]
loss and leaching[3].
] ] Imparts extreme cold-weather
Melting Point -94.8 °C o
flexibility to polymers[6].
o . Thermal stability during high-
Boiling Point ~459.9 °C (at 760 mmHg) )
heat extrusion processes[7].
) Safe handling profile for
Flash Point 204 °C-212°C ) ) )
industrial manufacturing[7][8].
) Standard specific gravity for
Density ~0.91 g/cm?3

aliphatic diesters[7].

Validated Synthesis Protocol: Direct Esterification

The industrial and laboratory-scale synthesis of DIDA relies on the direct esterification of
nonanedioic acid with isooctyl/isodecyl alcohol[4].

Expert Insight: While traditional esterifications use mineral acids (like sulfuric acid) as catalysts,
this protocol utilizes a titanate-based catalyst. Mineral acids frequently cause the dehydration
of branched alcohols into unwanted ethers, darkening the final product and reducing yield.
Titanate catalysts (e.g., tetraisopropyl titanate) operate via a coordination mechanism that
avoids these side reactions, ensuring a high-purity, color-stable product suitable for
pharmaceutical and premium industrial applications[4].

Step-by-Step Methodology

» Stoichiometric Preparation: Charge a reaction vessel with 1.0 molar equivalent of azelaic
acid and 2.1 molar equivalents of isodecyl alcohol.
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o Self-Validation: The 0.1 eq excess of alcohol is critical to drive the equilibrium toward the
ester product via Le Chatelier's principle.

Catalytic Initiation: Add 0.1-0.3 wt% of tetraisopropyl titanate catalyst to the mixture. Purge
the vessel with nitrogen to prevent oxidative degradation at high temperatures.

Azeotropic Distillation (180 °C — 220 °C): Gradually heat the mixture. Utilize a Dean-Stark
apparatus to continuously capture and remove the water byproduct.

o Self-Validation: The reaction is considered complete when the theoretical volume of water
(2 moles per mole of azelaic acid) is collected in the trap, confirming full diesterification.

Neutralization: Cool the crude mixture to 90 °C. Wash with a 5% aqueous sodium carbonate

(

) solution to neutralize any unreacted azelaic acid and deactivate the titanate catalyst.

Vacuum Stripping & Filtration: Subject the organic layer to vacuum distillation (e.g., 5-10
mmHg at 150 °C) to strip off the excess isodecyl alcohol. Filter the final liquid through a fine
mesh to remove precipitated titanium dioxide (

) salts, yielding pure DIDA.
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Caption: Workflow for the direct esterification synthesis and purification of Diisodecyl Azelate.
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Applications in Polymer Science and Drug

Development
High-Performance Polymer Plasticization

DIDA is predominantly utilized as a specialty plasticizer in polyvinyl chloride (PVC) and
synthetic rubber formulations[5][9]. Unlike rigid phthalates, the aliphatic nature of the azelate
backbone allows the polymer matrix to maintain extreme flexibility at sub-zero temperatures.
This makes DIDA indispensable in the manufacturing of aerospace wire insulation, automotive
weather stripping, and cold-storage materials[4].

Medical Devices and Biocompatible Tubing

In the drug development and medical device sectors, the transition away from DEHP (bis(2-
ethylhexyl) phthalate) is a major priority due to its classification as a Substance of Very High
Concern (SVHC)[1]. DIDA offers a highly stable, non-migratory alternative for flexible PVC used
in intravenous (V) tubing, blood bags, and catheter coatings. Its high molecular weight ensures
that the plasticizer does not leach into lipophilic drug formulations or blood products during
prolonged contact[2].

Synthetic Lubricant Base Stocks

Beyond polymers, DIDA is a foundational base stock for advanced synthetic lubricants[9]. The
ester linkages provide excellent lubricity and thermal stability, while the branched isodecyl
groups ensure a remarkably low pour point. It is frequently formulated into aviation turbine oils
and refrigeration compressor fluids where maintaining viscosity across extreme temperature
gradients is mandatory[4].

Toxicity and Regulatory Grounding

The regulatory landscape for chemical additives is governed strictly by agencies like the
European Chemicals Agency (ECHA) under the REACH directive. Legacy LMW phthalates are
easily released into the environment because they do not chemically bond to the polymer
matrix, leading to widespread environmental contamination and documented endocrine
disruption[2][10].
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Diisodecyl azelate mitigates these risks through its structural profile. While it also relies on
physical entanglement rather than covalent bonding, its high molecular weight and deep
lipophilicity drastically reduce its migration rate. Consequently, DIDA is not subject to the
severe Authorization and Restriction controls placed on legacy phthalates like DEHP or DBP[1]
[2]. It provides formulation scientists with a compliant, high-efficacy pathway to meet modern
safety standards without sacrificing material performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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